Cas no 598-38-9 (2,2-Dichloroethanol)

• Product Name: 2,2-Dichloroethanol
• CAS No: 598-38-9
• MF: C₂H₄Cl₂O
• MW: 114.958559036255
• MDL: MFCD00004700
• CID: 378242
• PubChem ID: 11718
• Update Time: 2025-04-19

2,2-Dichloroethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2-dichloro-
• 2,2-DICHLOROETHANOL
• 2.2-Dichloroethanol
• 2,2-Dichlor-aethanol
• 2,2-dichloroethan-1-ol
• 2,2-Dichloro-ethanol
• 2,2-dicloroethanol
• Dichloroethanol
• dichloromethane-methanol
• EINECS 209-931-9
• Ethanol,2,2-dichloro
• AKOS005266811
• InChI=1/C2H4Cl2O/c3-2(4)1-5/h2,5H,1H
• Q23637413
• NS00034249
• RU6JX11G7W
• NSC-60513
• FT-0609214
• EN300-344057
• DICHLOROETHANOL, 2,2-
• 2,2-bis(chloranyl)ethanol
• BRN 1731633
• DTXSID4024989
• NSC60513
• CHEMBL113957
• UNII-RU6JX11G7W
• AS-81265
• 598-38-9
• CS-0246811
• NSC 60513
• 2,2-Dichloroethanol, 99%
• A832495
• SCHEMBL949
• DTXCID204989
• G77271
• 2,2-Dichloroethanol

• MDL： MFCD00004700
• Inchi： 1S/C2H4Cl2O/c3-2(4)1-5/h2,5H,1H2
• InChI Key： IDJOCJAIQSKSOP-UHFFFAOYSA-N
• SMILES： ClC(CO)Cl

Computed Properties

• Exact Mass: 113.96400
• Monoisotopic Mass: 113.9639201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 21.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.404 g/mL at 25 °C(lit.)
• Boiling Point: 146 °C(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.473(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents.
• PSA: 20.23000
• LogP: 0.78240

2,2-Dichloroethanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332-H351
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 7-23-36/37/39-45
• RTECS：KK4100000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S23;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins